Cas no 52-89-1 (L-Cysteine hydrochloride)
L-Cysteine hydrochloride is a white crystalline powder derived from the amino acid L-Cysteine, stabilized in its hydrochloride form for enhanced solubility and handling. It is widely utilized in pharmaceutical, food, and cosmetic industries due to its reducing and antioxidant properties. The compound acts as a precursor in biosynthesis and serves as a stabilizer or reducing agent in various formulations. Its high purity and consistent quality make it suitable for applications requiring precise biochemical reactivity. The hydrochloride form improves stability in aqueous solutions, facilitating use in injectable medications and cell culture media. It is also employed in dough conditioning and flavor enhancement in food processing.
L-Cysteine hydrochloride structure
Product Name:L-Cysteine hydrochloride
CAS No:52-89-1
MF:C3H8ClNO2S
MW:157.619118690491
MDL:MFCD00064553
CID:33558
PubChem ID:60960
Update Time:2025-09-01
L-Cysteine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-mercaptopropanoic acid hydrochloride
- L-Cysteine hydrochloride
- L-cysteine hcl cell culture tested
- H-Cys-OH.HCl
- L-Cysteine Hcl Anhydrous
- L-cysteine HCL MONO
- L-Cysteine HCl
- Di-isopropyl nahpthalene
- L-Cysteine monohydrochloride
- L-Cysteine hydrochloride,anhydrous
- CYSTEINE HCL, L-(RG)
- H-Cys-OH•HCl
- L-(+)-Cysteinehydrochloride
- L-Cysteine.HCl
- H-Cys-OH·HCl
- L- CYSTEINE HYDROCHLORIDE ANHYDROUS AJI
- L-Cysteine hydrochloride monohydrate
- USP
- (r)-cysteinehydrochloride
- (R)-Cysteine-hydrochloride
- 3-Mercaptoalanine hydrochloride
- Cystein chloride
- Cysteine chlorhydrate
- Cysteine chlorohydrate
- Cysteine, hydrochloride, L-
- cysteinechlorhydrate
- L-Cysteine Hydrochloride Anhydrous
- L-Cysteine, hydrochloride
- (R)-Cysteine hydrochloride
- L-(+)-Cysteine hydrochloride
- Cysteine monohydrochloride
- Cysteine HCl
- Cysteine HCl (anhydrous)
- Cysteine hydrochloride (anhydrous)
- CYSTEINE HYDROCHLORIDE
- Silicon dioxide
- Acetylcysteine EP Impurity B Hydrochloride
- 345909-32-2 (.xH2O)
- L-Cysteine hydrochloride, anhydrous
- NSC 8746
- L-Cysteine, HCl
- NOURESS
- Cysteine, L-, monohydrochloride
- cysteine
- CYSTEINE HYDROCHLORIDE [WHO-DD]
- (R)-2-Amino-3-mercaptopropanoicacidhydrochloride
- L-Cysteine hydrochloride, anhydrous, >=98% (TLC)
- CYSTEINE HYDROCHLORIDE (II)
- (R)-(+)-Cysteine hydrochloride hydrate
- UNII-A9U1687S1S
- L-Cysteine, hydrochloride (1:1)
- (R)2-Amino-3-thiopropanoic acid hydrochloride
- (2R)-2-amino-3-sulfanylpropanoic acid;hydrochloride
- 52-89-1
- s4815
- AC-12796
- CYSTEINE HYDROCHLORIDE MONOHYDRATE (EP MONOGRAPH)
- cysteine-hcl
- L-Cysteinemethyl Hydrochloride
- CS-W018517
- HY-Y0337A
- Tox21_200699
- (R)-Cysteine HCl; (R)-1-carboxy-2-mercaptoethanaminium chloride; L-(+)-Cysteine hydrochloride
- CAS-52-89-1
- L-cysteinium chloride
- L-Cysteine hydrochloride, anhydrous, from non-animal source, BioReagent, suitable for cell culture, >=98.0%
- (1R)-1-carboxy-2-sulfanylethan-1-aminium chloride
- L-Cysteine hydrochloride, 98.0-102.0%
- DTXSID0020367
- E72644
- WR 348
- CYSTEINE HYDROCHLORIDE ANHYDROUS [II]
- Cysteine, L-, hydrochloride
- EINECS 200-157-7
- A9U1687S1S
- Cysteine hydrochloride anhydrous
- MFCD00064553
- L-Cysteine (hydrochloride)
- CYSTEINE HYDROCHLORIDE (USP MONOGRAPH)
- Cysteine (as hydrochloride)
- CCRIS 3613
- CHEMBL1200630
- EN300-219524
- ELCYS
- CCG-266272
- AS-11682
- CHEBI:91247
- CYSTEINE HYDROCHLORIDE ANHYDROUS (II)
- NCGC00258253-01
- L-CYSTEINE HYDROCHLORIDE [USP-RS]
- EK 2367
- AKOS015849225
- cysteine-hydrochloride
- L-Cysteine hydrochloride, Vetec(TM) reagent grade, >=98%
- (2R)-2-amino-3-mercapto-propionic acid
- CYSTEINE HYDROCHLORIDE MONOHYDRATE (EP IMPURITY)
- CYSTEINE HYDROCHLORIDE, ANHYDROUS
- NSC-755898
- SCHEMBL18161
- CYSTEINE HYDROCHLORIDE ANHYDROUS [MI]
- L-Cysteine hydrochloride, anhydrous, >=99.0% (RT)
- DTXCID60367
- EC 200-157-7
- L-Cysteine hydro-chloride
- L-2-Amino-3-mercaptopropanoic acid monohydrochloride
- (2R)-2-amino-3-sulfanylpropanoic acid hydrochloride
- Q27163158
- W-105789
- AI3-18781
- l-cysteine chlorhydrate
- J-019666
-
- MDL： MFCD00064553
- Inchi： 1S/C3H7NO2S.ClH/c4-2(1-7)3(5)6;/h2,7H,1,4H2,(H,5,6);1H
- InChI Key： IFQSXNOEEPCSLW-UHFFFAOYSA-N
- SMILES： Cl.NC(C(=O)O)CS
- BRN： 3560277
Computed Properties
- Exact Mass: 156.99600
- Monoisotopic Mass: 156.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 75.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 64.3
Experimental Properties
- Color/Form: White solid
- Density: No data available
- Melting Point: 140-142oC
- Boiling Point: 293.9°C at 760 mmHg
- Flash Point: 131.5°C
- Solubility: H2O: 1 M at 20 °C, clear, colorless
- Water Partition Coefficient: SOLUBLE
- Stability/Shelf Life: Stable, but light, moisture and air sensitive. Incompatible with strong oxidizing agents, some metals.
- PSA: 102.12000
- LogP: 0.83040
- Vapor Pressure: 0.000183mmHg at 25°C
- Merck: 14,2781
- Fluka: 3-10-23
- Sensitiveness: Hygroscopic
- Specific Rotation: 5.5 º (c=8, 6 N HCL)
- Optical Activity: [α]/D 5.7 to 6.8° (Ph. Eur. (2.2.7))
- Solubility: Soluble in water, ethanol and acetone. The aqueous solution is acidic.
L-Cysteine hydrochloride Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：3-10-23
- RTECS：HA2275000
-
Hazardous Material Identification：
- Storage Condition：StoreatRT.
- TSCA：Yes
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
L-Cysteine hydrochloride Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Cysteine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C113143-100g |
L-Cysteine hydrochloride |
52-89-1 | 98% | 100g |
¥89.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C113143-250g |
L-Cysteine hydrochloride |
52-89-1 | 98% | 250g |
¥184.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C113143-25g |
L-Cysteine hydrochloride |
52-89-1 | 98% | 25g |
¥44.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C113143-2.5kg |
L-Cysteine hydrochloride |
52-89-1 | 98% | 2.5kg |
¥1289.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C113143-500g |
L-Cysteine hydrochloride |
52-89-1 | 98% | 500g |
¥324.90 | 2023-09-03 | |
| Chemenu | CM119309-500g |
L-Cysteine Hydrochloride |
52-89-1 | 95% | 500g |
$102 | 2021-06-09 | |
| Fluorochem | 093727-25g |
L-Cysteine hydrochloride anhydrous |
52-89-1 | 95% | 25g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 093727-100g |
L-Cysteine hydrochloride anhydrous |
52-89-1 | 95% | 100g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 093727-250g |
L-Cysteine hydrochloride anhydrous |
52-89-1 | 95% | 250g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 093727-500g |
L-Cysteine hydrochloride anhydrous |
52-89-1 | 95% | 500g |
￡55.00 | 2022-03-01 |
L-Cysteine hydrochloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:52-89-1)L-Cysteine monohydrochloride
Order Number:sfd15009
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
(CAS:52-89-1)L-Cysteine monohydrochloride
Order Number:JY215
Stock Status:in Stock
Quantity:100g; 1kg; 10kg; 25kg
Purity:98%
Pricing Information Last Updated:Friday, 30 May 2025 09:02
Price ($):discuss personally
Email:miley@joybiotech.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:52-89-1)L-Cysteine hydrochloride
Order Number:A829298
Stock Status:in Stock
Quantity:1kg/5kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:11
Price ($):174.0/641.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:52-89-1)L-半胱氨酸盐酸盐无水物
Order Number:LE27030455;LE6487;LE18713
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
L-Cysteine hydrochloride Related Literature
-
Rebecca P. Chapman,David L. Bryce Phys. Chem. Chem. Phys. 2007 9 6219
-
Joanna J. Bartnicka,Fahad Al-salemee,George Firth,Philip J. Blower Metallomics 2020 12 1508
-
Subhash P. Chavan,Prakash N. Chavan,Rajesh G. Gonnade RSC Adv. 2014 4 62281
-
María Carmona,Ricardo Rodríguez,Fernando J. Lahoz,Pilar García-Ordu?a,I?aki Osante,Carlos Cativiela,José A. López,Daniel Carmona Dalton Trans. 2016 45 14203
-
Arash Ghorbani-Choghamarani,Zahra Taherinia New J. Chem. 2018 42 10989
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